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An In-depth Technical Guide to the Properties of L-Xylonic Acid and its Conjugate Base, L-

Xylonate

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-xylonic acid, a five-carbon aldonic acid, and its conjugate base, L-xylonate, are increasingly

recognized for their potential in various industrial and biomedical applications. Derived from the

oxidation of L-xylose, a component of hemicellulose, these molecules represent a key area of

interest in the development of bio-based chemicals and pharmaceuticals. This technical guide

provides a comprehensive overview of the core properties of L-xylonic acid and L-xylonate,

detailed experimental protocols for their analysis, and a discussion of their known biological

significance.

Chemical and Physical Properties
L-xylonic acid is a water-soluble, non-volatile, and non-toxic organic acid.[1][2] Its properties

are comparable to those of D-gluconic acid, a widely used commodity chemical.[1] The

quantitative properties of L-xylonic acid and L-xylonate are summarized in the tables below.

Table 1: General Properties of L-Xylonic Acid
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Property Value Reference(s)

Molecular Formula C₅H₁₀O₆ [3]

Molecular Weight 166.13 g/mol [3][4]

Appearance White solid [3]

Melting Point 120–122 °C [3]

pKa ~3.65 [5]

Solubility
Water-soluble, Sparingly

soluble in Methanol
[3][6]

Optical Activity [α]/D -18±2°, c = 1 in H₂O [4]

Table 2: Properties of L-Xylonate (Conjugate Base)
Property Value Reference(s)

Molecular Formula C₅H₉O₆⁻

Molecular Weight 165.12 g/mol

Charge -1

Biological and Biochemical Properties
Metabolic Production
L-xylonic acid is a metabolic product of L-xylose oxidation in various microorganisms. The

biotechnological production of xylonic acid is a subject of ongoing research, with organisms like

Gluconobacter oxydans being particularly efficient in this conversion.[7] The accumulation of D-

xylonic acid has been identified as a potential bottleneck in some engineered metabolic

pathways, and its toxicity at high concentrations can perturb cell growth and enzymatic activity.

[8]

Chelation
L-xylonic acid and its conjugate base, L-xylonate, are known to be effective chelating agents.

[9] This property allows them to bind to metal ions, which is relevant for applications such as
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their use as a dispersant in cement.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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